Cas no 2137472-23-0 (Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)-)

• Product Name: Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)-
• CAS No: 2137472-23-0
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• CID: 5296974
• Update Time: 2025-07-13

Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)-

• Inchi： 1S/C10H16ClNO3/c11-6-10(13)12-7-1-2-8-9(5-7)15-4-3-14-8/h7-9H,1-6H2,(H,12,13)
• InChI Key： HOGKPFQCAKUQRO-UHFFFAOYSA-N
• SMILES： C(NC1CCC2OCCOC2C1)(=O)CCl

Additional information on Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)-

Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)-: A Comprehensive Overview of Its Chemical Profile and Emerging Applications

Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)-, with the CAS number 2137472-23-0, is a compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate a benzodioxin moiety, which is known for its versatility in medicinal chemistry. The presence of a chloro substituent and an octahydro derivative further enhances its complexity and functionality, making it a subject of intense study.

The chemical structure of Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)- consists of a benzodioxin ring system linked to an acetamide group via a nitrogen atom. The octahydro derivative adds an additional layer of stereochemistry, which can influence the compound's interactions with biological targets. This intricate molecular architecture makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the exploration of benzodioxin derivatives due to their potential pharmacological properties. Benzodioxins are known for their ability to interact with various biological receptors and enzymes, making them valuable scaffolds for designing novel therapeutic agents. The chloro-substituted acetamide derivative, in particular, has shown promise in preclinical studies as a modulator of certain enzymatic pathways.

One of the most compelling aspects of Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)- is its potential application in the treatment of neurological disorders. Emerging research suggests that compounds with similar structural motifs may have neuroprotective effects by interacting with specific neurotransmitter systems. The octahydro-benzodioxin core is particularly interesting because it can be modified to enhance binding affinity and selectivity for target proteins involved in neurodegenerative diseases.

The synthesis of Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group and the octahydro derivative necessitates careful optimization to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired molecular structure efficiently.

The pharmacokinetic properties of this compound are also under investigation. Studies have indicated that the octahydro-benzodioxin moiety may enhance oral bioavailability by improving solubility and reducing metabolic degradation. Additionally, the chloro-substituent can influence binding kinetics by increasing lipophilicity or hydrophilicity depending on its position relative to biological targets.

In vitro studies have demonstrated that Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)- exhibits moderate activity against certain enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the role of these pathways in various chronic diseases. The compound's ability to modulate these enzymatic activities without significant off-target effects makes it an attractive candidate for further development.

The potential therapeutic applications extend beyond neurological disorders. Research is ongoing to explore its efficacy in treating inflammatory conditions and metabolic diseases. The benzodioxin scaffold is known to interact with peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism and inflammation. By targeting these receptors, Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)- may offer a new therapeutic approach for managing these conditions.

The safety profile of this compound is another critical area of focus. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, suggesting its potential for clinical translation. However, further studies are needed to fully characterize its safety profile and identify any potential long-term adverse effects.

The development of new drug candidates relies heavily on advancements in synthetic chemistry and computational modeling. Computational methods can predict the biological activity and pharmacokinetic properties of compounds before they are synthesized in the lab. These tools have been instrumental in optimizing the structure of Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)- to enhance its efficacy and reduce potential side effects.

In conclusion, Acetamide, 2-chloro-N-(octahydro-1,4-benzodioxin-6-yl)-, with CAS number 2137472-23-0, represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating neurological disorders, inflammatory conditions, and metabolic diseases make it a compound worthy of continued investigation. With ongoing research focused on optimizing its synthesis and evaluating its safety profile, this molecule holds great promise for future therapeutic developments.